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Get Quote

Although the search did not yield data on 7,4'-DHF specifically, one study provides high-quality information

on ALDH1L1, a crucial enzyme in the folate (one-carbon) metabolism pathway [1]. Since 7,4'-DHF is likely

a form of dihydrofolate within this pathway, understanding ALDH1L1's role offers valuable context.

The table below summarizes key quantitative findings from a study on ALDH1L1 in RT4 bladder cancer

cells [1].

Parameter
Investigated

Experimental Finding/Methodology

Cell Line Model RT4 human bladder cancer cell line (high endogenous ALDH1L1) and derived
shRNA clones with low/no ALDH1L1 expression [1].

Proliferation
Assay

MTT cell proliferation assay; cells seeded at 5x10³ cells/well in 96-well plates;
absorbance measured at 570nm [1].

Doubling Time RT4 (high ALDH1L1): 36.3 hours; sh506 (low ALDH1L1): 19.4 hours; sh572 (no
ALDH1L1): 23.2 hours [1].

Tumor Growth In
Vivo

Xenograft tumors from ALDH1L1-deficient clones were significantly larger than
those from original RT4 cells [1].

Metabolomic
Analysis

Untargeted metabolomics on xenograft tumors; altered pathways in clones
included TCA cycle, glutathione, and fatty acid metabolism [1].
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Experimental Workflow for Metabolite Analysis

For researchers aiming to study a specific metabolite like 7,4'-DHF, the following workflow synthesizes

common methodologies from the search results, particularly from the field of metabolomics [2] [3].
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End

Click to download full resolution via product page

Proposed workflow for metabolomic identification and validation.

Folate Metabolic Pathway

The following diagram illustrates the key reactions of the folate metabolism cycle, showing the position

where 7,4'-DHF is theorized to fit in. The role of ALDH1L1, supported by the search results [1], is also

highlighted.
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Folate Metabolism Cycle

Dihydrofolate
(DHF)

Tetrahydrofolate
(THF)

DHFR

5,10-Methylene-THF

Serine
Hydroxymethyltransferase

5,10-Methenyl-THFdTMP

Thymidylate
Synthase

10-Formyl-THF

ALDH1L1
[Citation:3]

Substrate

Purine
Biosynthesis

Produces

NADPH + CO₂

Produces

7,4'-DHF
(Inferred Isomer)

 Putative
Conversion
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Key folate metabolism pathway and inferred position of 7,4'-DHF.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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